Cas no 2228698-29-9 (4-2-(1-ethynylcyclopropyl)phenylmorpholine)

• Product Name: 4-2-(1-ethynylcyclopropyl)phenylmorpholine
• CAS No: 2228698-29-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6093619
• PubChem ID: 165722994
• Update Time: 2025-08-10

4-2-(1-ethynylcyclopropyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(1-ethynylcyclopropyl)phenylmorpholine
• EN300-1756758
• 2228698-29-9
• 4-[2-(1-ethynylcyclopropyl)phenyl]morpholine

• Inchi： 1S/C15H17NO/c1-2-15(7-8-15)13-5-3-4-6-14(13)16-9-11-17-12-10-16/h1,3-6H,7-12H2
• InChI Key： GOMXIJFZOKZFAH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC=CC=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-2-(1-ethynylcyclopropyl)phenylmorpholine

Introduction to 4-2-(1-ethynylcyclopropyl)phenylmorpholine (CAS No. 2228698-29-9)

4-2-(1-ethynylcyclopropyl)phenylmorpholine, with the CAS number 2228698-29-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and an ethynylcyclopropyl substituent. These structural elements contribute to its potential as a lead compound for the development of new therapeutic agents.

The chemical structure of 4-2-(1-ethynylcyclopropyl)phenylmorpholine can be represented as follows: the morpholine ring provides a flexible and hydrophilic moiety, while the ethynylcyclopropyl group introduces rigidity and hydrophobicity. This combination of properties makes the compound particularly interesting for its potential interactions with biological targets, such as receptors and enzymes.

Recent studies have explored the pharmacological properties of 4-2-(1-ethynylcyclopropyl)phenylmorpholine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of 4-2-(1-ethynylcyclopropyl)phenylmorpholine to interact with GPCRs has been investigated in both in vitro and in vivo models.

In vitro studies have demonstrated that 4-2-(1-ethynylcyclopropyl)phenylmorpholine exhibits high affinity for specific GPCRs, such as the serotonin 5-HT_1A receptor and the dopamine D₄ receptor. These findings suggest that the compound could be a valuable tool for understanding the pharmacology of these receptors and for developing new drugs to treat disorders associated with their dysfunction, such as depression, anxiety, and schizophrenia.

In vivo studies have further supported the potential therapeutic applications of 4-2-(1-ethynylcyclopropyl)phenylmorpholine. Preclinical trials in animal models have shown that the compound can produce significant behavioral effects, including anxiolytic and antidepressant-like activities. These effects are thought to be mediated through its interaction with GPCRs in the central nervous system (CNS).

Beyond its role as a GPCR modulator, 4-2-(1-ethynylcyclopropyl)phenylmorpholine has also been studied for its potential as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including chronic inflammatory disorders and cancer. Research has indicated that 4-2-(1-ethynylcyclopropyl)phenylmorpholine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions.

The synthetic route to produce 4-2-(1-ethynylcyclopropyl)phenylmorpholine has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the ethynylcyclopropyl moiety and its subsequent coupling with a phenolic derivative to form the final product. The efficiency and scalability of this synthetic process are important considerations for its potential commercialization as a pharmaceutical agent.

In conclusion, 4-2-(1-ethynylcyclopropyl)phenylmorpholine (CAS No. 2228698-29-9) is a promising compound with diverse pharmacological activities. Its unique structural features and interactions with biological targets make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, contributing to advancements in drug discovery and development.